Cas no 89488-24-4 (3-bromo-2-hydroxyphenyl boronic acid)

• Product Name: 3-bromo-2-hydroxyphenyl boronic acid
• CAS No: 89488-24-4
• MF: C₆H₆BBrO₃
• MW: 216.825041294098
• CID: 711795
• PubChem ID: 21917370
• Update Time: 2025-10-19

3-bromo-2-hydroxyphenyl boronic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneboronic acid,3-bromo-2-hydroxy- (7CI)
• (3-bromo-2-hydroxyphenyl)boronic acid
• 3-BROMO-2-HYDROXYPHENYL BORONIC ACID
• C-2218
• AT34553
• SCHEMBL3697249
• MFCD11052614
• DTXSID30620053
• 89488-24-4
• CS-0189082
• SY386193
• DB-252366
• 3-BROMO-2-HYDROXYPHENYLBORONIC ACID
• 3-bromo-2-hydroxyphenyl boronic acid

• Inchi： 1S/C6H6BBrO3/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3,9-11H
• InChI Key： WILLYOUMVYALAT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(B(O)O)=C1O

Computed Properties

• Exact Mass: 215.95900
• Monoisotopic Mass: 215.95934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69000
• LogP: -0.16550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on 3-bromo-2-hydroxyphenyl boronic acid

Comprehensive Guide to 3-Bromo-2-hydroxyphenyl Boronic Acid (CAS No. 89488-24-4): Properties, Applications, and Innovations

3-Bromo-2-hydroxyphenyl boronic acid (CAS No. 89488-24-4) is a versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound features a bromine substituent and a hydroxyl group on the phenyl ring, enhancing its reactivity in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists exploring C-C bond formation techniques. Its unique structure makes it valuable for designing biocompatible polymers and drug intermediates, aligning with trends in green chemistry and sustainable catalysis.

The growing interest in 3-bromo-2-hydroxyphenyl boronic acid is evident from its frequent mentions in studies on advanced organic frameworks and targeted drug delivery systems. Researchers often search for "boronic acid applications in medicine" or "how to optimize Suzuki coupling yields," reflecting its relevance in cutting-edge science. With a molecular weight of 217.02 g/mol and solubility in polar solvents like DMSO and methanol, this compound is a staple in labs focusing on heterocyclic compound synthesis.

Recent advancements highlight its role in developing fluorescent probes for bioimaging, a hot topic in nanotechnology forums. The hydroxyl group in 3-bromo-2-hydroxyphenyl boronic acid facilitates hydrogen bonding, enabling precise molecular recognition—a feature exploited in sensor technologies. Questions like "boronic acid vs. carboxylic acid reactivity" or "best storage conditions for boronic acids" are common among users, underscoring the need for practical guidance.

From an industrial perspective, this compound is pivotal in producing high-performance electronic materials, such as OLEDs and organic semiconductors. Its stability under ambient conditions and compatibility with microwave-assisted synthesis (a trending lab technique) further boost its appeal. Environmental scientists also explore its potential in heavy metal detection, linking to searches like "eco-friendly analytical reagents."

In summary, 3-bromo-2-hydroxyphenyl boronic acid (CAS No. 89488-24-4) bridges multiple disciplines, from medicinal chemistry to materials engineering. Its adaptability to click chemistry and catalytic transformations ensures continued relevance, while user queries about "scaling up boronic acid reactions" or "alternative boron sources" highlight evolving research needs. Proper handling and storage in anhydrous environments remain critical to maintaining its efficacy.